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An In-depth Technical Guide to the Safe Handling of (S)-(+)-2-Octanol in Laboratory Settings

Introduction
(S)-(+)-2-Octanol, also known as (S)-(+)-Hexylmethylcarbinol, is a chiral secondary alcohol

with the chemical formula C₈H₁₈O.[1][2] It is a colorless, oily liquid with a characteristically

aromatic, though sometimes described as unpleasant, odor.[3][4][5][6] While poorly soluble in

water, it is miscible with most organic solvents like alcohol and ether.[6][7]

This compound is utilized across various industries. It serves as a flavoring agent in food

products and a fragrance component in perfumes, cosmetics, and disinfectant soaps.[1][7] In

industrial and research settings, it functions as a low-volatility solvent for resins and waxes, a

defoaming agent, and a wetting agent.[7] Its chiral nature makes it a valuable intermediate and

building block in the synthesis of pharmaceuticals and agrochemicals, where enantiomeric

purity is critical for efficacy and safety.[1]

Given its combustible nature and potential health hazards, a thorough understanding of its

safety and handling protocols is essential for researchers, scientists, and professionals in drug

development. This guide provides comprehensive information on its properties, hazards, and

the necessary precautions for its safe use in a laboratory environment.

Hazard Identification and Classification
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(S)-(+)-2-Octanol is classified as a hazardous substance.[3] The primary hazards are related

to its flammability and its irritant effects on the skin and eyes.

GHS Classification:

Flammable Liquids: Category 3 or 4.[6][8][9][10] It is a combustible liquid.[4][8][11]

Skin Corrosion/Irritation: Category 2.[6][9][10] It causes skin irritation.[4][6][9][10]

Serious Eye Damage/Eye Irritation: Category 1 or 2A.[6][8][9][10] It causes serious eye

damage and irritation.[4][6][8][10][11]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system).[9] May

cause respiratory irritation.[9][12]

Hazardous to the Aquatic Environment: Acute Hazard, Category 3.[4][11] It is harmful to

aquatic life.[4][11]

Signal Word: Danger or Warning.[4][8]

Hazard Statements:

H227: Combustible liquid.[6][8][10][11]

H315: Causes skin irritation.[6][10]

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[6][8][10][11]

H335: May cause respiratory irritation.[12]

H402: Harmful to aquatic life.[11]

Secondary alcohols like 2-octanol may also form potentially explosive peroxides upon

prolonged storage, especially when exposed to air and light.[3][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of (S)-(+)-2-Octanol is provided below.
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Property Value Source(s)

Molecular Formula C₈H₁₈O [1][2]

Molecular Weight 130.23 g/mol [1][5][12]

CAS Number 6169-06-8 [1][2][9]

Appearance Colorless, oily liquid [1][3][6][7]

Odor
Aromatic, sometimes

unpleasant
[4][5][6]

Boiling Point 174-181 °C (447-454 K) [2][5][6]

Melting Point -38.6 °C [4][6]

Flash Point 71 - 88 °C (Closed Cup) [5][6][13]

Density 0.810 - 0.819 g/cm³ at 20°C [3][4][5]

Vapor Density 4.5 (Air = 1) [5][14]

Vapor Pressure 0.24 mmHg [5]

Solubility in Water
Slightly soluble (1120 mg/L at

25°C)
[4][5]

log Kow (Octanol/Water

Partition Coefficient)
2.90 [5]

Refractive Index ~1.43 [1]

Toxicological Information
Exposure to (S)-(+)-2-Octanol can lead to various adverse health effects, primarily irritation.

The main routes of exposure are inhalation, ingestion, and skin or eye contact.[8]
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Exposure Route Effect Description

Eye Contact
Strong Irritant / Severe

Damage

Causes serious eye damage

and irritation.[4][6][8][11]

Symptoms include pain and

redness.[15]

Skin Contact Irritant

Causes skin irritation.[4][6][10]

Open cuts or abraded skin

should not be exposed.[3]

Inhalation Irritant / CNS Effects

May cause respiratory tract

irritation.[3][9][12] Inhalation of

vapors may cause drowsiness,

dizziness, headache, and

nausea.[3][6][11]

Ingestion Harmful

May cause gastric or intestinal

disorders.[8] Ingestion of

significant amounts may be

harmful.[3] Aspiration into the

lungs can cause chemical

pneumonitis.[3]

To date, (S)-(+)-2-Octanol is not listed as a carcinogen by IARC, NTP, or OSHA.[8][11][16]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory to minimize risks associated with (S)-(+)-2-
Octanol.

Engineering Controls
Work should be conducted in a well-ventilated area.[3][4][17]

Use of a chemical fume hood is recommended to control airborne levels.[6][16]

Ventilation systems should be explosion-resistant.[3]
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An eyewash station and safety shower must be readily accessible in the immediate work

area.[3][13]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or safety glasses with side shields.[3][4]

A full-face shield may be necessary where splashing is possible.[13][16]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC, neoprene, or nitrile rubber).[3]

[16] Protective work clothing or overalls should be worn to prevent skin contact.[3][8]

Respiratory Protection: If ventilation is inadequate or for high-concentration exposures, use a

NIOSH-approved respirator with organic vapor cartridges.[3][4][13]

Handling Procedures
Avoid all personal contact, including inhalation of vapors.[3]

Keep the substance away from heat, sparks, open flames, and other ignition sources.[6][9]

[11][13]

Use only non-sparking tools and explosion-proof equipment.[3][9][14]

Take precautionary measures against static discharge; ground/bond containers and

receiving equipment.[9][11][14]

Do not eat, drink, or smoke in areas where the chemical is handled.[3][9]

Wash hands thoroughly after handling and before breaks.[3][4][11][14] Contaminated

clothing should be removed and laundered before reuse.[3][4][11]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[3][8][9]

Keep containers tightly closed when not in use.[3][9][11][16]

Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[3][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://datasheets.scbt.com/sc-238187.pdf
https://beaumontusd-keenan.safeschoolssds.com/document/view/e03fadc4-9ccc-4266-9568-c64372fa28b9/344e75a4-30fc-11da-bc22-f8c243af2369/2-OCTANOL
https://datasheets.scbt.com/sc-238187.pdf
https://www.fishersci.com/store/msds?partNumber=S25775&productDescription=2-OCTANOL+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://beaumontusd-keenan.safeschoolssds.com/document/view/e03fadc4-9ccc-4266-9568-c64372fa28b9/344e75a4-30fc-11da-bc22-f8c243af2369/2-OCTANOL
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/octanol%20(2-).pdf
https://datasheets.scbt.com/sc-238187.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/octanol%20(2-).pdf
https://datasheets.scbt.com/sc-238187.pdf
https://sds.aquaphoenixsci.com/SDS/2-Octanol%20(S25775)_GHSUnitedStatesSDS_en_2020-01-09.pdf
https://datasheets.scbt.com/sc-238187.pdf
https://www.fishersci.com/store/msds?partNumber=S25775&productDescription=2-OCTANOL+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://beaumontusd-keenan.safeschoolssds.com/document/view/e03fadc4-9ccc-4266-9568-c64372fa28b9/344e75a4-30fc-11da-bc22-f8c243af2369/2-OCTANOL
https://datasheets.scbt.com/sc-238187.pdf
https://www.flinnsci.com/sds_560-2-octanol/sds_560/
https://www.fishersci.com/store/msds?partNumber=AAL1242506&productDescription=%28S%29-%28%2B%29-2-OCTANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w280100?userType=undefined
https://beaumontusd-keenan.safeschoolssds.com/document/view/e03fadc4-9ccc-4266-9568-c64372fa28b9/344e75a4-30fc-11da-bc22-f8c243af2369/2-OCTANOL
https://datasheets.scbt.com/sc-238187.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1242506&productDescription=%28S%29-%28%2B%29-2-OCTANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.orgchemboulder.com/SDS/2-octanol;%20123-96-6.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1242506&productDescription=%28S%29-%28%2B%29-2-OCTANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w280100?userType=undefined
https://www.orgchemboulder.com/SDS/2-octanol;%20123-96-6.pdf
https://datasheets.scbt.com/sc-238187.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1242506&productDescription=%28S%29-%28%2B%29-2-OCTANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-238187.pdf
https://www.fishersci.com/store/msds?partNumber=S25775&productDescription=2-OCTANOL+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w280100?userType=undefined
https://www.orgchemboulder.com/SDS/2-octanol;%20123-96-6.pdf
https://datasheets.scbt.com/sc-238187.pdf
https://www.fishersci.com/store/msds?partNumber=S25775&productDescription=2-OCTANOL+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w280100?userType=undefined
https://datasheets.scbt.com/sc-238187.pdf
https://sds.aquaphoenixsci.com/SDS/2-Octanol%20(S25775)_GHSUnitedStatesSDS_en_2020-01-09.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1242506&productDescription=%28S%29-%28%2B%29-2-OCTANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-238187.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1242506&productDescription=%28S%29-%28%2B%29-2-OCTANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w280100?userType=undefined
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/octanol%20(2-).pdf
https://datasheets.scbt.com/sc-238187.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1242506&productDescription=%28S%29-%28%2B%29-2-OCTANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the risk of peroxide formation, containers should be dated upon receipt and upon

opening.[3] Avoid prolonged storage.[6]

Emergency Procedures
Prompt and appropriate responses to emergencies are critical to mitigating harm.

First-Aid Measures
Exposure Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[9][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[6][9][10][11]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, also

under the eyelids.[8][9][11] Remove contact

lenses if present and easy to do so.[8][9][11]

Seek immediate medical attention from an

ophthalmologist.[11]

Ingestion

Do NOT induce vomiting.[8][15][18] Rinse the

mouth with water and have the victim drink a

couple of glasses of water.[8][11][15] Call a

physician or poison control center immediately.

[9][11][18]

Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon

dioxide (CO₂), or water spray/fog.[3][4][8][11]
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Unsuitable Extinguishing Media: Do not use a direct water stream, as it may spread the fire.

[8]

Specific Hazards: The substance is combustible.[11] Vapors are heavier than air and may

travel to an ignition source and flash back.[3][4][13] Heating may cause containers to rupture

violently.[3] Hazardous combustion products include toxic fumes of carbon monoxide and

carbon dioxide.[3][4][11]

Protective Actions: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[3][8][13] Use water spray to cool fire-exposed containers.[3]

[13][14]

Accidental Release Measures (Spills)
Personal Precautions: Immediately evacuate the area.[14] Shut off all sources of ignition.[5]

[13] Ensure adequate ventilation.[5][11][14] Wear appropriate personal protective equipment

(PPE).[4][5][11]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

watercourses.[3][5][8][11]

Containment and Cleanup: For small spills, absorb with an inert, non-combustible material

such as sand, earth, or vermiculite.[3][8] For larger spills, dike the area to contain the spill.

[13] Collect the material using non-sparking tools and place it into a suitable, labeled

container for disposal.[3][14]

Experimental Protocol: Spill Management
The following provides a detailed methodology for managing an accidental release of (S)-(+)-2-
Octanol in a laboratory setting.

Objective: To safely contain, clean up, and dispose of spilled (S)-(+)-2-Octanol while

minimizing exposure to personnel and the environment.

Materials:

Spill containment kit (including inert absorbent like sand or vermiculite)
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Non-sparking tools (e.g., plastic scoop or shovel)

Sealable, labeled waste containers

Full set of appropriate PPE (safety goggles, face shield, chemical-resistant gloves, lab coat,

respirator if needed)

"Caution - Spill" signs

Methodology:

Immediate Response & Area Securement:

Alert all personnel in the immediate vicinity of the spill.

If safe to do so, extinguish all nearby ignition sources (open flames, hot plates, electrical

equipment).[3][13]

Evacuate non-essential personnel from the spill area.[14]

Increase ventilation in the area by opening a fume hood sash.[3]

Don Personal Protective Equipment (PPE):

Before approaching the spill, don all required PPE, including eye protection, gloves, and

protective clothing.[11] If the spill is large or in a poorly ventilated area, a respirator is

required.[3]

Containment:

Prevent the spill from spreading.[3] For larger spills, create a dike around the perimeter

using absorbent material from the spill kit.[13]

Cover drains to prevent environmental contamination.[11]

Absorption and Cleanup:
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Apply inert, non-combustible absorbent material over the entire spill, starting from the

outside and working inwards.[3][8]

Allow sufficient time for the liquid to be fully absorbed.

Using only non-sparking tools, carefully collect the absorbed material.[3][14]

Disposal:

Place the contaminated absorbent material into a designated, sealable, and properly

labeled hazardous waste container.[6][11][14]

Wipe the affected area with a suitable solvent (e.g., isopropanol) and then soap and water,

collecting the cleaning materials as hazardous waste.

Dispose of the waste container in accordance with all local, state, and federal regulations.

[11] Do not mix with other waste.[11]

Post-Cleanup:

Remove and decontaminate or dispose of all PPE according to established procedures.

Wash hands and any exposed skin thoroughly with soap and water.[11]

Allow the area to ventilate completely before resuming normal operations.

Visualization: Laboratory Handling Workflow
The following diagram illustrates the logical workflow for the safe management of (S)-(+)-2-
Octanol within a laboratory environment, from procurement to disposal, including emergency

branches.
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Standard Operating Procedure

Emergency Procedures

Receiving & Inspection
- Check container integrity

- Date upon receipt

Secure Storage
- Cool, dry, ventilated area
- Away from incompatibles

- Dated upon opening

Store Safely

Pre-Use Preparation
- Review SDS

- Don appropriate PPE
- Verify engineering controls

Prepare for Use

Handling & Use
- In fume hood

- Ground equipment
- Use non-sparking tools

Proceed with Work

Waste Collection
- Segregated hazardous waste

- Labeled, sealed container

Generate Waste

Accidental
Release

If spill occurs

Personnel
Exposure

If exposure occurs

Waste Disposal
- Follow institutional EHS protocol

- Approved disposal plant

Dispose Properly

Spill Cleanup Protocol
- Evacuate & Ventilate

- Contain & Absorb
- Dispose as waste

Follow Protocol

First Aid Measures
- Skin/Eye flush

- Move to fresh air
- Seek medical attention

Administer Aid

Click to download full resolution via product page

Caption: Workflow for safe handling of (S)-(+)-2-Octanol in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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